Cas no 2227707-19-7 ((1R)-1-(2-methylquinolin-4-yl)ethan-1-ol)

(1R)-1-(2-methylquinolin-4-yl)ethan-1-ol structure
2227707-19-7 structure
Product Name:(1R)-1-(2-methylquinolin-4-yl)ethan-1-ol
CAS No:2227707-19-7
MF:C12H13NO
MW:187.237723112106
CID:6144688
PubChem ID:93492562
Update Time:2024-01-09

(1R)-1-(2-methylquinolin-4-yl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

    • (1R)-1-(2-methylquinolin-4-yl)ethan-1-ol
    • EN300-1800806
    • 2227707-19-7
    • Inchi: 1S/C12H13NO/c1-8-7-11(9(2)14)10-5-3-4-6-12(10)13-8/h3-7,9,14H,1-2H3/t9-/m1/s1
    • InChI Key: XTYJKHWAOZYQLU-SECBINFHSA-N
    • SMILES: O[C@H](C)C1C=C(C)N=C2C=CC=CC=12

Computed Properties

  • Exact Mass: 187.099714038g/mol
  • Monoisotopic Mass: 187.099714038g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 195
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 33.1Ų

(1R)-1-(2-methylquinolin-4-yl)ethan-1-ol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1800806-0.05g
(1R)-1-(2-methylquinolin-4-yl)ethan-1-ol
2227707-19-7
0.05g
$1140.0 2023-09-19
Enamine
EN300-1800806-0.1g
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$1249.0 2023-09-19
Enamine
EN300-1800806-0.5g
(1R)-1-(2-methylquinolin-4-yl)ethan-1-ol
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$1302.0 2023-09-19
Enamine
EN300-1800806-1.0g
(1R)-1-(2-methylquinolin-4-yl)ethan-1-ol
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1g
$1357.0 2023-06-03
Enamine
EN300-1800806-2.5g
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Enamine
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(1R)-1-(2-methylquinolin-4-yl)ethan-1-ol
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$3935.0 2023-06-03
Enamine
EN300-1800806-10.0g
(1R)-1-(2-methylquinolin-4-yl)ethan-1-ol
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Enamine
EN300-1800806-1g
(1R)-1-(2-methylquinolin-4-yl)ethan-1-ol
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Enamine
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